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Compound of Interest

Compound Name: CGP55845

Cat. No.: B1231313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of CGP55845, a potent and selective GABA-B receptor antagonist, using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Compound Information and Properties
CGP55845 hydrochloride is a widely used pharmacological tool in neuroscience research to

study the function of GABA-B receptors. Accurate preparation of stock solutions is the first

critical step in any experiment. The following table summarizes the key quantitative data for

CGP55845 hydrochloride.
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Property Value Source(s)

Molecular Weight 438.71 g/mol [1][2]

Molecular Formula C₁₈H₂₂Cl₂NO₃P·HCl [3]

Appearance White to off-white solid [2]

Purity ≥98% [3]

Solubility in DMSO Up to 100 mM [4]

Storage (Solid)
Room temperature or 4°C,

sealed from moisture
[2]

Storage (Stock Solution)
-20°C for up to 1 month or

-80°C for up to 6 months
[1][2]

Experimental Protocols
Materials and Equipment

CGP55845 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

(Optional) Sonicator or water bath for gentle warming

Protocol for Preparing a 100 mM CGP55845 Stock
Solution
This protocol describes the preparation of a 100 mM stock solution of CGP55845 in DMSO.

This high concentration allows for subsequent dilutions to achieve desired working
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concentrations for various experimental paradigms.

Step 1: Determine the Required Mass of CGP55845

To prepare a specific volume of a 100 mM stock solution, use the following formula:

Mass (mg) = 100 mmol/L * Volume (L) * 438.71 g/mol * 1000 mg/g

Example Calculation for 1 mL of 100 mM Stock Solution:

Mass (mg) = 0.1 mol/L * 0.001 L * 438.71 g/mol * 1000 mg/g = 43.87 mg

Step 2: Weighing the Compound

Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh the calculated amount of CGP55845 hydrochloride powder into the tube.

Step 3: Dissolving the Compound

Add the appropriate volume of DMSO to the tube containing the CGP55845 powder. For the

example above, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved. If not, continue

vortexing.

Gentle warming in a water bath or brief sonication can be used to aid dissolution if

necessary. However, avoid excessive heat.

Step 4: Aliquoting and Storage

Once the CGP55845 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1][2] For longer-term

storage (up to 6 months), store at -80°C.[2]

Important Considerations:

Hygroscopic Nature of DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. Use a fresh, unopened bottle of anhydrous or high-purity DMSO for the best

results. The presence of water can affect the solubility and stability of the compound.[2]

Solution Stability: It is recommended to prepare fresh solutions and use them on the same

day if possible.[1] If storage is necessary, follow the recommended temperature and duration

guidelines. Before use, thaw the frozen aliquot at room temperature and ensure the solution

is free of any precipitate.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of a CGP55845 stock

solution.
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Caption: Workflow for preparing CGP55845 stock solution.
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Signaling Pathway
CGP55845 is a selective antagonist of the GABA-B receptor, a G-protein coupled receptor. The

diagram below shows a simplified representation of the GABA-B receptor signaling pathway

and the point of action for CGP55845.
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Caption: CGP55845 action on the GABA-B receptor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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